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Compound of Interest

Compound Name: 5-Chloro-2-(ethylamino)aniline

Cat. No.: B1294831 Get Quote

Essential Safety and Handling Guide for 5-Chloro-2-
(ethylamino)aniline
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Chloro-2-(ethylamino)aniline
(CAS No. 62476-15-7). Adherence to these procedures is vital for ensuring laboratory safety

and minimizing exposure risks.

Hazard Identification and Classification
5-Chloro-2-(ethylamino)aniline is classified with the following hazards according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS):

Skin irritation (Category 2): Causes skin irritation.[1]

Eye irritation (Category 2): Causes serious eye irritation.[1]

Specific target organ toxicity – single exposure (Category 3): May cause respiratory irritation.

[1]

The signal word for this chemical is Warning.[1]
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A summary of the key quantitative data for 5-Chloro-2-(ethylamino)aniline is presented

below.

Property Value Source

CAS Number 62476-15-7 [1][2][3]

Molecular Formula C8H11ClN2 [1][2][3]

Molecular Weight 170.64 g/mol [1]

EINECS Number 263-558-6 [1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential. The following procedural guidance

outlines the lifecycle of handling 5-Chloro-2-(ethylamino)aniline in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical to prevent skin, eye,

and respiratory exposure.[4]
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Protection Type Recommended Equipment
Specifications & Best
Practices

Eye/Face Protection Safety Goggles or Face Shield

Wear tightly fitting safety

goggles or a full-face shield

conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.[5][6][7]

Skin Protection Chemical-Resistant Gloves

Handle with chemical-

impermeable gloves (e.g.,

Butyl, Neoprene). Nitrile gloves

may offer limited protection

and should be changed

frequently.[8][9] Gloves must

be inspected before use.[6]

Protective Clothing

Wear a long-sleeved lab coat,

closed at the front. For tasks

with a higher risk of splashing,

a chemical-resistant apron or

coveralls should be used.[10]

[11]

Footwear

Closed-toe shoes are

mandatory. For larger

quantities or spill response,

chemical-resistant boots are

recommended.[4][10]

Respiratory Protection Fume Hood or Respirator

All handling should occur in a

certified chemical fume hood to

minimize inhalation.[12] If a

fume hood is not available or if

exposure limits may be

exceeded, use a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors.[5]
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Step-by-Step Handling Protocol
1. Preparation and Planning:

Ensure a Safety Data Sheet (SDS) for 5-Chloro-2-(ethylamino)aniline is accessible.[1]

Verify that a chemical fume hood is certified and functioning correctly.

Locate the nearest eyewash station and safety shower and confirm they are unobstructed.

[12]

Prepare all necessary equipment and materials before handling the chemical to minimize

movement and potential for spills.

Ensure a spill kit with appropriate absorbent materials is readily available.

2. Handling the Chemical:

Don all required PPE as specified in the table above.

Perform all manipulations, including weighing and transferring, inside a chemical fume hood.

[12]

Avoid breathing dust, fumes, or vapors.[1][8]

Avoid contact with skin and eyes.[8]

Keep the container tightly closed when not in use.[8]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][5] Do

not eat, drink, or smoke in the work area.[8]

3. Spill Response:

Evacuate personnel from the immediate spill area.

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Prevent the spill from entering drains.[8]
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Collect the absorbed material into a suitable container for hazardous waste.

Clean the spill area thoroughly.

Step-by-Step Disposal Plan
1. Waste Collection:

Collect all waste containing 5-Chloro-2-(ethylamino)aniline, including contaminated

consumables (e.g., gloves, absorbent pads), in a designated, properly labeled hazardous

waste container.[9]

Do not mix with incompatible waste streams.

2. Waste Storage:

Store the sealed waste container in a designated, well-ventilated, and secure secondary

containment area.

Keep waste containers away from heat and sources of ignition.[13]

3. Final Disposal:

Dispose of the hazardous waste through an approved waste disposal facility.[5]

All disposal activities must comply with local, state, and federal regulations.[14] Do not

dispose of this chemical down the drain.[8][9]

First Aid Measures
Immediate action is required in case of exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[6][8]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with plenty of soap and water. Get medical help if skin irritation occurs.[1][8]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[1][5][8]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[8]

Workflow for Safe Handling and Disposal
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Caption: Logical workflow for the safe handling and disposal of 5-Chloro-2-
(ethylamino)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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